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Introduction
Phenolphthalein, a common acid-base indicator, serves as the active component in a classic

disappearing ink formulation. This engaging chemical demonstration provides a visually

compelling illustration of acid-base chemistry, specifically the neutralization reaction between

an alkali and carbonic acid formed from atmospheric carbon dioxide. The initial vibrant pink

color of the basic phenolphthalein solution fades to colorless as the pH of the solution

decreases due to the absorption of CO2. This document provides detailed application notes

and experimental protocols for the preparation and use of phenolphthalein-based

disappearing ink for educational and demonstrative purposes.

Chemical Principle
The color change of phenolphthalein is dependent on the pH of its environment. In a basic

solution (typically pH 8.2-12), phenolphthalein exhibits a pink to fuchsia color. The

disappearing ink is prepared by dissolving phenolphthalein in an alkaline solution, most

commonly aqueous sodium hydroxide (NaOH). The disappearance of the color is a result of the

reaction between the sodium hydroxide and carbon dioxide (CO2) present in the atmosphere.

This reaction forms carbonic acid (H2CO3), which subsequently neutralizes the sodium
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hydroxide. As the concentration of the base decreases, the pH of the solution drops, causing

the phenolphthalein to revert to its colorless lactone form.[1][2][3]

The key chemical reactions are:

Formation of Carbonic Acid: CO₂ (g) + H₂O (l) ⇌ H₂CO₃ (aq)

Neutralization: 2NaOH (aq) + H₂CO₃ (aq) → Na₂CO₃ (aq) + 2H₂O (l)

Data Presentation
The fading time of the disappearing ink is influenced by several factors, including the initial

concentrations of phenolphthalein and sodium hydroxide, and the type of substrate onto

which the ink is applied. The following table summarizes the effect of varying concentrations on

the stability of the ink on different surfaces.

Phenolphthalein
Conc. (% w/v)

NaOH Conc. (N) Substrate
Fading Time
(minutes)

0.1 0.5 Cotton 5

0.1 0.5 Polyester 7

0.1 0.5 Polyamide 8

0.8 0.5 Cotton 25

0.8 0.5 Polyester 30

0.8 0.5 Polyamide 35

1.2 1 Cotton 45

1.2 1 Polyester 55

1.2 1 Polyamide 60

Note: The data presented is a summary of findings from available literature and may vary

based on specific experimental conditions such as temperature, humidity, and air circulation.
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Experimental Protocols
Materials and Reagents

Phenolphthalein powder (C₂₀H₁₄O₄)

Ethanol (95% or absolute)

Sodium hydroxide (NaOH) pellets or a stock solution (e.g., 1 M)

Distilled or deionized water

Beakers

Graduated cylinders

Stirring rod

Dropper or pipette

Spray bottle or dropper bottle for application

White fabric swatches (e.g., cotton, polyester, polyamide) or filter paper

Preparation of Phenolphthalein Indicator Solution (1%
w/v)

Weigh 1.0 g of phenolphthalein powder.

Dissolve the powder in 50 mL of 95% ethanol in a 100 mL beaker.

Once fully dissolved, add 50 mL of distilled water to the solution and stir.

Store the solution in a labeled, sealed container.

Preparation of Sodium Hydroxide Solution (1 M)
Carefully weigh 4.0 g of NaOH pellets.
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In a well-ventilated area, add the NaOH pellets to approximately 80 mL of distilled water in a

100 mL beaker, stirring continuously. The dissolution process is exothermic.

Once the pellets have completely dissolved and the solution has cooled to room

temperature, transfer it to a 100 mL volumetric flask.

Add distilled water to the flask until the total volume reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure thorough mixing.

Formulation of Disappearing Ink
In a beaker, combine 10 mL of the 1% phenolphthalein indicator solution with 90 mL of

distilled water.

While stirring, add the 1 M NaOH solution dropwise until a deep pink or fuchsia color is

achieved and persists. The initial pH of the ink solution should be between 10 and 11.[2][3]

Transfer the prepared disappearing ink into a spray bottle or a dropper bottle for application.

Demonstration Protocol
Apply the disappearing ink to a piece of white fabric or filter paper using the spray bottle or

dropper.

Observe the initial vibrant pink "stain."

The color will gradually fade and disappear over a period of time, depending on the

formulation and environmental conditions. The fading can be accelerated by blowing on the

stain, which increases the local concentration of CO₂.

To demonstrate the reversible nature of the reaction, the color can be made to reappear by

applying a basic solution, such as household ammonia, to the faded area.

Diagrams
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Preparation

Reaction
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Caption: Experimental workflow for the preparation and reaction of disappearing ink.
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Caption: Chemical pathway of the disappearing ink color change.

Factors Influencing Reaction Rate
Concentration of Reactants: Higher concentrations of sodium hydroxide will generally lead to

a longer fading time as there is more base to be neutralized by the carbonic acid.

Surface Area: Applying the ink to a larger surface area or to a more porous material will

increase the rate of CO₂ absorption and thus decrease the fading time.

Airflow: Increased airflow over the ink will replenish the supply of CO₂ and accelerate the

fading process.

Temperature: While specific quantitative data is not readily available in the reviewed

literature, based on general principles of chemical kinetics, an increase in temperature would
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be expected to increase the rate of the reaction between CO₂ and water, and the subsequent

neutralization reaction, leading to a faster disappearance of the color.

Humidity: The effect of humidity is not well-documented in the available literature. However,

since water is a reactant in the formation of carbonic acid, it is plausible that very low

humidity could slow down the reaction, while excessively high humidity might dilute the

reactants, potentially affecting the reaction rate in a more complex manner.

Safety Precautions
Sodium hydroxide is a corrosive substance. Appropriate personal protective equipment

(PPE), including safety goggles and gloves, should be worn when handling solid NaOH and

its concentrated solutions.

Ethanol is flammable; therefore, it should be handled away from open flames and other

ignition sources.

The prepared disappearing ink is basic and should not be ingested or sprayed into the eyes.

The demonstration should be conducted in a well-ventilated area.

Conclusion
The phenolphthalein-based disappearing ink demonstration is a robust and reliable method

for illustrating fundamental concepts in acid-base chemistry. The protocols outlined in this

document provide a clear and reproducible procedure for preparing and utilizing this

formulation in an educational or research setting. The provided data and diagrams offer a

quantitative and visual understanding of the chemical principles at play. Further research could

focus on quantifying the effects of temperature and humidity on the fading time to provide a

more complete kinetic profile of this reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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